Cas no 799557-70-3 (Methanone,[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-4-piperidinyl-)

• Product name: Methanone,[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-4-piperidinyl-
• CAS No: 799557-70-3
• MF: C₁₄H₂₇N₃O
• MW: 253.38368
• CID: 556828
• PubChem ID: 11550595

Methanone,[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-4-piperidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,[hexahydro-4-(1-methylethyl)-1H-1,4-diazepin-1-yl]-4-piperidinyl-
• (4-ISOPROPYL-[1,4]DIAZEPAN-1-YL)-PIPERIDIN-4-YLMETHANONE
• piperidin-4-yl-(4-propan-2-yl-1,4-diazepan-1-yl)methanone
• 799557-70-3
• DTXSID30468432
• VXNAHXQHJCMCIO-UHFFFAOYSA-N
• AG-H-20408
• SCHEMBL3856605
• 1-Isopropyl-4-(piperidine-4-carbonyl)-[1,4]-diazepane

• Inchi： InChI=1S/C14H27N3O/c1-12(2)16-8-3-9-17(11-10-16)14(18)13-4-6-15-7-5-13/h12-13,15H,3-11H2,1-2H3
• InChI Key： VXNAHXQHJCMCIO-UHFFFAOYSA-N
• SMILES： CC(C)N1CCCN(CC1)C(=O)C2CCNCC2

Computed Properties

• Exact Mass: 253.215412493g/mol
• Monoisotopic Mass: 253.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.6Ų